Cas no 1396844-26-0 (N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide)

• Product Name: N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide
• CAS No: 1396844-26-0
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6256615
• PubChem ID: 71795042
• Update Time: 2025-05-30

N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide
• N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)isonicotinamide
• F6257-4358
• N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]pyridine-4-carboxamide
• 1396844-26-0
• VU0541963-1
• AKOS024545783

• Inchi： 1S/C16H19N5O/c1-12-4-8-21(9-5-12)15-10-14(18-11-19-15)20-16(22)13-2-6-17-7-3-13/h2-3,6-7,10-12H,4-5,8-9H2,1H3,(H,18,19,20,22)
• InChI Key： GVHDXBHMLLKUTN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1=CC(=NC=N1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71Ų

Additional information on N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide

N-6-(4-Methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide: A Comprehensive Overview

The compound CAS No. 1396844-26-0, also known as N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring pyrimidine and pyridine rings, which are known for their versatile chemical properties and biological activities. The presence of the 4-methylpiperidinyl group further enhances its functional diversity, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. The synthesis process involves a series of carefully designed steps, including nucleophilic substitutions, condensation reactions, and selective functional group transformations. These methods ensure high yield and purity, which are critical for its application in downstream processes such as pharmacological testing and material science.

One of the most promising applications of N-6-(4-methylpiperidin-1-yl)pyrimidin-4-ylpyridine-4-carboxamide lies in the field of drug discovery. Its unique structural features, including the conjugated aromatic system and the flexible piperidine moiety, make it an ideal candidate for exploring interactions with various biological targets. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer. For instance, research published in leading journals such as Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinase pathways, which are crucial for tumor progression.

In addition to its pharmacological applications, this compound has shown remarkable properties in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. A study conducted by researchers at the University of California revealed that this compound can act as an efficient catalyst in asymmetric hydrogenation reactions, offering a greener alternative to traditional catalysts. Furthermore, its photoluminescent properties under UV light suggest potential applications in optoelectronic devices and fluorescence-based sensing technologies.

The structural versatility of CAS No. 1396844-26-0 also makes it a valuable tool in chemical education and research. Its synthesis serves as an excellent example of modern organic synthesis techniques, particularly for teaching students about multi-component reactions and stereocontrol strategies. Moreover, its reactivity patterns provide insights into the design of novel heterocyclic frameworks with tailored functionalities.

From an environmental standpoint, the development of sustainable synthesis routes for this compound aligns with global efforts to reduce chemical waste and energy consumption. Recent breakthroughs in flow chemistry have enabled the continuous synthesis of this compound with minimal byproducts, demonstrating a commitment to green chemistry principles. Such advancements not only enhance the efficiency of production but also contribute to the broader goal of creating eco-friendly chemical processes.

In conclusion, N-6-(4-methylpiperidin-1-yl)pyrimidin-4-y pyridinecarboxamide stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across drug discovery, materials science, and catalysis underscore its importance as a multifaceted compound with vast potential for future innovations. As research continues to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly significant role in shaping the future of chemical science.